Cas no 1505742-36-8 (Methyl 3-tert-butyl-3-methyl-2-propan-2-yloxirane-2-carboxylate)

• Product Name: Methyl 3-tert-butyl-3-methyl-2-propan-2-yloxirane-2-carboxylate
• CAS No: 1505742-36-8
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• CID: 5273500
• Update Time: 2025-10-28

Methyl 3-tert-butyl-3-methyl-2-propan-2-yloxirane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-tert-butyl-3-methyl-2-(propan-2-yl)oxirane-2-carboxylate
• Methyl 3-tert-butyl-3-methyl-2-propan-2-yloxirane-2-carboxylate

• Inchi： 1S/C12H22O3/c1-8(2)12(9(13)14-7)11(6,15-12)10(3,4)5/h8H,1-7H3
• InChI Key： GJRQKWPXWMYEMQ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)(C(C)C)C1(C)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 277
• XLogP3: 2.9
• Topological Polar Surface Area: 38.8

Additional information on Methyl 3-tert-butyl-3-methyl-2-propan-2-yloxirane-2-carboxylate

Methyl 3-Tert-butyl-3-methyl-2-propan-2-yloxirane-2-carboxylate: A Comprehensive Overview

Methyl 3-Tert-butyl-3-methyl-2-propan-2-yloxirane-2-carboxylate, identified by the CAS number 1505742-36-8, is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure, has garnered attention due to its potential applications in various industrial and research domains. The molecule's structure comprises a methyl group attached to a carboxylate moiety, which is further connected to a substituted oxirane ring. The presence of bulky tert-butyl and methyl groups on the oxirane ring contributes to its steric properties, making it an intriguing subject for both theoretical and practical studies.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Methyl 3-Tert-butyl-3-methyl-2-propan-2-yloxirane-2-carboxylate. Researchers have explored various routes, including nucleophilic epoxide opening reactions and organocatalytic processes, to construct this compound with high yield and purity. These methods not only highlight the versatility of the molecule but also pave the way for its scalable production, which is crucial for its potential commercial applications.

The structural features of this compound make it an ideal candidate for use in polymer science. The oxirane ring, being a reactive site, can undergo ring-opening polymerization under specific conditions, leading to the formation of novel polymeric materials with tailored properties. Recent studies have demonstrated that polymers derived from Methyl 3-Tert-butyl-3-methyl-2-propan-2-yloxirane exhibit enhanced thermal stability and mechanical strength, attributes that are highly desirable in high-performance materials.

In addition to its role in polymer synthesis, this compound has shown promise in drug delivery systems. The steric hindrance introduced by the tert-butyl and methyl groups can influence the drug release kinetics, making it a potential candidate for controlled-release formulations. Preliminary in vitro studies have indicated that these systems could offer sustained drug delivery over extended periods, which is advantageous in therapeutic applications.

The synthesis and characterization of Methyl 3-Tert-butyl derivatives have also been explored in the context of agrochemicals. The compound's ability to interact with biological systems through non-covalent interactions has led researchers to investigate its potential as a herbicide or fungicide. Field trials are currently underway to assess its efficacy and environmental impact, which could open new avenues for sustainable agricultural practices.

From an analytical standpoint, modern spectroscopic techniques such as NMR and IR have been instrumental in confirming the structure of Methyl 3-Tert-butyl. These techniques provide insights into the molecular conformation and intermolecular interactions, which are critical for understanding its reactivity and stability under different conditions.

In conclusion, Methyl 3-Tert-butyl stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across polymer science, drug delivery, and agrochemicals underscore its significance in contemporary research. As ongoing studies continue to unravel its full potential, this compound is poised to make substantial contributions to various industries, solidifying its position as a key player in chemical innovation.